Cas no 2229320-02-7 (methyl 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-hydroxypropanoate
• CAS No: 2229320-02-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6403002
• PubChem ID: 165965966
• Update Time: 2025-05-26

methyl 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-hydroxypropanoate
• 2229320-02-7
• EN300-1746546

• Inchi： 1S/C10H15NO3/c1-6-4-8(7(2)11-6)5-9(12)10(13)14-3/h4,9,11-12H,5H2,1-3H3
• InChI Key： QLMUFOSFEKEMPN-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1C=C(C)NC=1C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-hydroxypropanoate

Introduction to Methyl 3-(2,5-Dimethyl-1H-Pyrrol-3-Yl)-2-Hydroxypropanoate (CAS No. 2229320-02-7)

Methyl 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-hydroxypropanoate, with the CAS registry number 2229320-02-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound belongs to the class of esters and is characterized by its pyrrole ring substituted with methyl groups and a hydroxyl group. The structure of this compound makes it highly suitable for various chemical transformations and functionalizations, which has led to its exploration in multiple research domains.

The synthesis of methyl 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-hydroxypropanoate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structural features, particularly the pyrrole moiety, contribute to its reactivity in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most notable applications of methyl 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-hydroxypropanoate is in the field of agrochemistry. Researchers have explored its potential as a precursor for herbicides and fungicides due to its ability to undergo bioisosteric replacements and modifications that enhance biological activity. Recent studies have demonstrated that derivatives of this compound exhibit promising results in controlling plant pathogens and weeds without adverse environmental impacts.

In the pharmaceutical industry, methyl 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-hydroxypropanoate has been investigated as a lead compound for drug development. Its pyrrole ring is known to interact with various biological targets, such as enzymes and receptors, which makes it a potential candidate for treating diseases like cancer and neurodegenerative disorders. Preclinical studies have shown that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as an anticancer agent.

The electronic properties of methyl 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-hydroxypropanoate also make it an interesting material for optoelectronic applications. The conjugated system within the molecule allows for efficient charge transport and absorption of light in the visible spectrum. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic devices to improve their performance and efficiency.

In terms of environmental impact, methyl 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-hydroxypropanoate has been studied for its biodegradability and eco-friendly synthesis pathways. Green chemistry approaches, such as using renewable feedstocks and enzymatic catalysts, have been employed to minimize the environmental footprint of its production process. These efforts align with the global trend toward sustainable chemical manufacturing.

The versatility of methyl 3-(2,5-dimethyl-1H-pyrrol-3-Yl)-2-hydroxypropanoate continues to drive innovation across multiple disciplines. Its unique structure provides a platform for exploring novel chemical reactions and developing advanced materials with tailored properties. As research progresses, this compound is expected to play an increasingly important role in addressing challenges in agriculture, medicine, electronics, and sustainability.